Cas no 851801-43-9 (2-{(2-methylphenyl)methylsulfanyl}-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(2-methylphenyl)methylsulfanyl}-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-imidazole
• CAS No: 851801-43-9
• MF: C₁₆H₁₆N₂OS₂
• MW: 316.441040992737
• CID: 5960715
• PubChem ID: 4094066
• Update Time: 2025-06-08

2-{(2-methylphenyl)methylsulfanyl}-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(2-methylphenyl)methylsulfanyl}-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-imidazole
• (2-((2-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(thiophen-2-yl)methanone
• Methanone, [4,5-dihydro-2-[[(2-methylphenyl)methyl]thio]-1H-imidazol-1-yl]-2-thienyl-
• CCG-286479
• F0630-0640
• AKOS024588806
• [2-[(2-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-thiophen-2-ylmethanone
• 2-{[(2-methylphenyl)methyl]sulfanyl}-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-imidazole
• 851801-43-9

• Inchi： 1S/C16H16N2OS2/c1-12-5-2-3-6-13(12)11-21-16-17-8-9-18(16)15(19)14-7-4-10-20-14/h2-7,10H,8-9,11H2,1H3
• InChI Key： HMEUTNHGFDKKCW-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=CC=C2C)=NCC1)(C1SC=CC=1)=O

Computed Properties

• Exact Mass: 316.07040549g/mol
• Monoisotopic Mass: 316.07040549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 471.5±47.0 °C(Predicted)
• pka: 1.54±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 2-{(2-methylphenyl)methylsulfanyl}-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-imidazole

Professional Introduction to Compound with CAS No. 851801-43-9 and Product Name: 2-{(2-methylphenyl)methylsulfanyl}-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-imidazole

The compound with the CAS number 851801-43-9 and the product name 2-{(2-methylphenyl)methylsulfanyl}-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-imidazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a thiophene ring, a sulfanyl group, and an imidazole moiety, contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The thiophene-2-carbonyl group in the molecular structure of this compound plays a crucial role in its reactivity and functionality. Thiophene derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the thiophene-2-carbonyl moiety into the imidazole framework enhances the compound's ability to interact with biological targets, making it a promising candidate for further investigation.

The methylsulfanyl group attached to the phenyl ring in this compound is another key feature that contributes to its chemical diversity. Methylsulfanyl groups are known to influence the electronic properties of adjacent aromatic rings and can modulate the compound's solubility and bioavailability. This structural element may also play a role in the compound's interaction with enzymes and receptors, potentially affecting its pharmacological activity. The combination of these functional groups makes this compound a versatile scaffold for drug discovery.

Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry due to their wide range of biological activities. Imidazole-based compounds have been extensively studied for their roles as antifungal agents, antiviral drugs, and cardiovascular medications. The presence of an imidazole ring in this compound suggests that it may exhibit similar pharmacological effects. Furthermore, the 4,5-dihydro-1H-imidazole core provides a stable aromatic system that can be further modified to enhance specific biological activities.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the thiophene-2-carbonyl group necessitates careful selection of reagents and catalysts to achieve optimal results. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies are critical for producing high-quality intermediates that can be further functionalized to obtain the desired product.

The pharmacological evaluation of this compound has revealed several interesting properties that warrant further investigation. Preliminary in vitro studies indicate that it exhibits moderate activity against certain bacterial strains, suggesting potential applications as an antimicrobial agent. Additionally, preliminary data suggest that it may possess anti-inflammatory effects by modulating key signaling pathways involved in inflammation. These findings underscore the importance of exploring this compound's therapeutic potential further.

In conclusion, the compound with CAS number 851801-43-9 and product name 2-{(2-methylphenyl)methylsulfanyl}-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-imidazole represents a promising candidate for drug development due to its unique structural features and demonstrated biological activities. The presence of key functional groups such as thiophene-2-carbonyl, methylsulfanyl, and imidazole enhances its chemical diversity and potential therapeutic applications. Further research is warranted to fully elucidate its pharmacological effects and explore its potential as a lead compound for novel therapeutics.